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Compound of Interest

Compound Name: (2-Iodoethyl)benzene

Cat. No.: B101923 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the health and safety information for (2-
Iodoethyl)benzene (CAS No: 17376-04-4). It is intended to be a technical resource for

laboratory personnel and professionals in the field of drug development and scientific research.

Chemical Identification and Physical Properties
(2-Iodoethyl)benzene is a halogenated hydrocarbon commonly used as a reagent in organic

synthesis.[1] It is particularly useful in preparing organic-inorganic hybrid compounds and

certain antiviral agents.[1]

Table 1: Physical and Chemical Properties of (2-Iodoethyl)benzene
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Property Value Source(s)

CAS Number 17376-04-4 [2]

Molecular Formula C₈H₉I [3][4]

Molecular Weight 232.06 g/mol [2]

Appearance
Colorless to red to green clear

liquid
[5][6]

Boiling Point 122-123 °C at 13 mmHg [1][2]

Density 1.603 g/mL at 25 °C [1][2]

Refractive Index (n20/D) 1.601 [1][2]

Form Liquid [2]

Hazard Identification and GHS Classification
(2-Iodoethyl)benzene is classified as an irritant. The following GHS hazard statements apply.

Table 2: GHS Hazard Classification for (2-Iodoethyl)benzene

Code Hazard Statement

H315 Causes skin irritation.

H319 Causes serious eye irritation.

H335 May cause respiratory irritation.

Source: ChemicalBook Safety Data Sheet

Pictogram:

Exclamation Mark

Signal Word: Warning
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Precautionary Statements:

A comprehensive list of precautionary statements is provided below, in line with the identified

hazards.

Table 3: Precautionary Statements for (2-Iodoethyl)benzene
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Category Code Statement

Prevention P261

Avoid breathing

dust/fume/gas/mist/vapours/sp

ray.[7]

P264
Wash skin thoroughly after

handling.[7]

P271
Use only outdoors or in a well-

ventilated area.[7]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[7][8]

Response P302+P352
IF ON SKIN: Wash with plenty

of water.[9]

P304+P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.[9]

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[10]

P312

Call a POISON

CENTER/doctor if you feel

unwell.[9]

P332+P313
If skin irritation occurs: Get

medical advice/attention.

P337+P313
If eye irritation persists: Get

medical advice/attention.

Storage P403+P233

Store in a well-ventilated

place. Keep container tightly

closed.
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P405 Store locked up.

Disposal P501

Dispose of contents/container

to an approved waste disposal

plant.

Toxicological Information
Specific toxicological data for (2-Iodoethyl)benzene, such as LD50 (median lethal dose) or

LC50 (median lethal concentration), are not readily available in the public domain. The primary

identified toxicological effects are irritation to the skin, eyes, and respiratory system.

In the absence of specific data, it is prudent to handle this compound with care, assuming it

may have other uncharacterized toxicological properties. A standardized experimental protocol

for determining acute oral toxicity is detailed in Section 7.

First Aid Measures
In case of exposure to (2-Iodoethyl)benzene, the following first aid procedures should be

followed:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention.

Skin Contact: In case of contact, immediately flush skin with plenty of soap and water.

Remove contaminated clothing and shoes. Get medical attention if irritation develops and

persists.

Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give

artificial respiration. If breathing is difficult, give oxygen. Get medical aid.

Ingestion: If swallowed, do NOT induce vomiting. Get medical aid immediately. Call a poison

control center.

Handling, Storage, and Personal Protective
Equipment
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Handling:

Wash thoroughly after handling.

Use with adequate ventilation.

Avoid contact with eyes, skin, and clothing.

Keep container tightly closed.

Avoid ingestion and inhalation.

Storage:

Store in a cool, dry, well-ventilated area away from incompatible substances.

Keep containers tightly closed.

The product may be stabilized with a copper chip.[5]

Personal Protective Equipment (PPE):

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.

Skin Protection: Wear appropriate protective gloves to prevent skin exposure.

Clothing: Wear appropriate protective clothing to prevent skin exposure.

Respirators: A respiratory protection program that meets OSHA's 29 CFR 1910.134 and

ANSI Z88.2 requirements or European standard EN 149 must be followed whenever

workplace conditions warrant a respirator's use.

Stability and Reactivity
Chemical Stability: Stable under normal temperatures and pressures.

Incompatible Materials: Strong oxidizing agents.
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Hazardous Decomposition Products: Hazardous decomposition products include carbon

monoxide, carbon dioxide, and hydrogen iodide.

Hazardous Polymerization: Has not been reported.

Experimental Protocols: Acute Oral Toxicity
Assessment
While specific toxicological studies for (2-Iodoethyl)benzene are not available, the following

section details a standardized methodology for determining acute oral toxicity, based on the

OECD Test Guideline 420 (Fixed Dose Procedure). This method is designed to yield

information on the hazardous properties of a substance without determining a precise LD50,

thereby reducing animal use.[1][2][11]

Objective: To identify a dose that produces evident toxicity but not mortality, allowing for

classification according to the Globally Harmonized System (GHS).[2]

Principle: Groups of animals, typically female rats, are dosed in a stepwise procedure using a

series of fixed doses (e.g., 5, 50, 300, 2000 mg/kg).[2][12] The endpoint is the observation of

clear signs of toxicity at one of the fixed dose levels, rather than animal death.[12]

Methodology:

Animal Selection: Healthy, young adult rodents (rats are preferred) of a single sex (typically

females, as they are often more sensitive) are used.[2][13] Animals are acclimatized to

laboratory conditions for at least 5 days before the study.[14]

Housing and Feeding: Animals are housed in appropriate conditions with a controlled

environment (22°C ± 3°C, 30-70% humidity) and a 12-hour light/dark cycle.[14] They are

provided with a standard laboratory diet and unlimited drinking water.[14]

Dose Preparation and Administration: The test substance is typically administered orally via

gavage.[2][13] Animals should be fasted (e.g., overnight for rats) before dosing.[2][14]

Sighting Study: A preliminary sighting study is conducted to determine the appropriate

starting dose for the main study.[12] Single animals are dosed sequentially at intervals of at

least 24 hours. The starting dose is selected from the fixed levels (5, 50, 300, 2000 mg/kg)
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based on any existing data.[12] If no information is available, a starting dose of 300 mg/kg is

often used.[12]

Main Study:

The starting dose is selected based on the sighting study results, aiming for a dose that

produces toxicity without mortality.[2]

A group of five animals is dosed at the selected level.

If no mortality occurs, the next higher fixed dose is used on another group of five animals.

If mortality occurs, the next lower fixed dose is used on another group. This continues until

the dose causing evident toxicity or mortality is identified.[2]

Observations:

Animals are observed individually at least once during the first 30 minutes after dosing,

periodically during the first 24 hours (with special attention during the first 4 hours), and

daily thereafter for a total of 14 days.[12]

All signs of toxicity, including changes in skin, fur, eyes, and behavior, are recorded.

Animal weights are recorded weekly.[2]

Pathology: At the end of the observation period, all surviving animals are humanely

euthanized and subjected to a gross necropsy.[2]

Data Analysis and Classification: The substance is classified into a GHS category based on

the dose at which evident toxicity or mortality was observed. This method provides a hazard

classification rather than a point estimate of the LD50.

Visualizations
The following diagram illustrates a generalized workflow for the safe handling of a chemical

irritant like (2-Iodoethyl)benzene in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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